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Compound of Interest

Compound Name: X77

Cat. No.: B8144501 Get Quote

Disclaimer: This document provides essential guidance on personal protective equipment

(PPE) and handling procedures for the chemical compound X77 (CAS 2455518-33-7). The

information herein is based on general best practices for handling potent, powdered research

compounds. It is not a substitute for a thorough review of the official Safety Data Sheet (SDS)

provided by the supplier. Always consult the SDS for X77 before any handling, storage, or

disposal to ensure the highest level of safety.

Compound X77 is a bioactive, non-covalent inhibitor of the SARS-CoV-2 main protease,

typically supplied as an off-white to light yellow powder.[1] Due to its nature as a potent,

powdered substance, appropriate safety precautions are imperative to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

X77. This is a general guideline; the specific type of equipment (e.g., glove material) should be

confirmed against the substance's SDS and a site-specific risk assessment.
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PPE Category Specification Purpose

Hand Protection

Nitrile gloves (or other

chemically resistant gloves as

specified in the SDS).

Consider double-gloving.

Prevents direct skin contact

with the compound.

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from airborne

powder and potential splashes.

Body Protection
A fully buttoned laboratory

coat.

Provides a removable barrier

to protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator may be

required, especially when

handling larger quantities or

when there is a risk of

aerosolization. A risk

assessment should determine

the need for respiratory

protection.

Prevents inhalation of the

powdered compound.

Operational Plans: Donning and Doffing PPE
Adherence to the correct sequence for putting on (donning) and taking off (doffing) PPE is

critical to prevent contamination.
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Donning PPE

Doffing PPE

1. Lab Coat 2. Respirator
(if required) 3. Eye Protection 4. Gloves

1. Gloves 2. Lab Coat 3. Eye Protection 4. Respirator
(if required)

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Disposal Plan
Proper disposal of X77 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Key Disposal Steps:

Segregation: All waste contaminated with X77, including disposable PPE, weighing papers,

and pipette tips, must be segregated from general laboratory waste.

Containment: Contaminated solid waste should be placed in a clearly labeled, sealed, and

chemically compatible waste container.

Labeling: The waste container must be labeled in accordance with local, state, and federal

regulations for chemical waste. At a minimum, the label should include "Hazardous Waste"

and the chemical name "X77".

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials.

Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

office to arrange for the proper disposal of the chemical waste.
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Generation of X77 Waste

Segregate Contaminated Waste

Place in Labeled, Sealed Container

Label as 'Hazardous Waste - X77'

Store in Designated Secure Area

Contact EHS for Disposal

Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of X77 and contaminated materials.

Spill Response
In the event of a spill of powdered X77, follow these immediate steps:

Alert Personnel: Immediately alert others in the vicinity.
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Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined above,

including respiratory protection.

Containment: Cover the spill with a damp paper towel or absorbent material to prevent the

powder from becoming airborne. Do not sweep dry powder.

Cleanup: Carefully wipe up the contained spill from the outer edge inwards. Place all

contaminated materials into a sealed bag for hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., as recommended in

the SDS) followed by soap and water.

Report: Report the spill to your laboratory supervisor and EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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